Curium-247

• CAS No.: 15758-32-4
• Molecular Formula: Cm
• Molecular Weight: 247.07035 g/mol
• IUPAC Name: curium-247
• InChI: InChI=1S/Cm/i1+0
• InChI Key: NIWWFAAXEMMFMS-IGMARMGPSA-N
• SMILES: [Cm]
• Isomeric SMILES: [247Cm]
• Synonyms: 247Cm radioisotope; Cm-247 radioisotope; Curium-247

Description

Contextualization of Curium-247 within the Actinide Series

Curium (Cm), with atomic number 96, is a synthetic transuranic element located in the actinide series of the periodic table. ebsco.combritannica.comeducation.gov.ckscienceinfo.com The actinide series comprises elements from actinium (Ac) to lawrencium (Lr), characterized by the filling of the 5f electron shell. britannica.com Curium is a silvery, hard, and brittle radioactive metal that tarnishes slowly in dry air. education.gov.ckrsc.orgperiodic-table.com It typically exhibits a +3 oxidation state in compounds, although a +4 state is also known. britannica.comeducation.gov.ckperiodic-table.com The stability of the trivalent state is attributed to its half-filled 5f⁷ electron shell configuration. nih.gov

Curium has no stable isotopes, with approximately 19 to 21 known radioisotopes ranging in mass number from 233 to 252. ebsco.comscienceinfo.comrsc.orgperiodic-table.comwikipedia.org Among these, this compound stands out due to its relatively long half-life. scienceinfo.comrsc.orgperiodic-table.comwikipedia.orglivescience.com

Historical Trajectory of this compound Discovery and Initial Characterization

The element curium was first intentionally produced and identified in 1944 by a team of American scientists including Glenn T. Seaborg, Ralph A. James, and Albert Ghiorso at the University of California, Berkeley. ebsco.combritannica.comscienceinfo.comrsc.orgperiodic-table.comnih.govuchicago.eduacs.org This discovery was a result of bombarding plutonium-239 with alpha particles (helium ions) using a cyclotron. ebsco.combritannica.comscienceinfo.comrsc.orgperiodic-table.comnih.gov The initial isotope synthesized was curium-242. ebsco.comscienceinfo.comrsc.orgnih.govuchicago.edu The discovery was closely related to the Manhattan Project and was kept confidential until 1945. scienceinfo.comrsc.orgwikipedia.org

Curium was the third transuranium element to be discovered, following neptunium (B1219326) and plutonium, although it is positioned after americium in the periodic table. britannica.comscienceinfo.comnih.govlivescience.com The element was named in honor of pioneering radioactivity researchers Marie and Pierre Curie. britannica.comeducation.gov.ckscienceinfo.comrsc.orgperiodic-table.comacs.org While curium was first isolated in visible amounts as the hydroxide (B78521) in 1947, the metallic form was first produced in 1951. scienceinfo.comrsc.orgperiodic-table.com The isotope this compound was discovered later, with its year of discovery listed as 1954. chemlin.org Mass spectrometric analyses in later years confirmed the presence of this compound in samples produced from neutron-irradiated plutonium. aps.org

Significance of Long-Lived Actinides in Contemporary Nuclear Research

Long-lived actinides, such as this compound, are of significant importance in contemporary nuclear research, particularly concerning nuclear waste management and advanced fuel cycles. These isotopes contribute significantly to the long-term radiotoxicity of spent nuclear fuel. iaea.orgworld-nuclear.orgworld-nuclear.orgigdtp.eu While most fission products decay relatively quickly, long-lived actinides pose a potential radiological hazard for thousands to millions of years. iaea.orgworld-nuclear.orgworld-nuclear.org

Research into long-lived actinides focuses on strategies for their management, including partitioning and transmutation (P&T). iaea.orgworld-nuclear.orgworld-nuclear.orgigdtp.euiaea.org Partitioning involves separating these actinides from nuclear waste, while transmutation aims to transform them into shorter-lived or stable nuclides through nuclear reactions, typically neutron bombardment in reactors or accelerator-driven systems. iaea.orgworld-nuclear.orgworld-nuclear.orgigdtp.euiaea.org The goal of transmutation is to reduce the long-term radiological hazard and potentially the volume of high-level radioactive waste requiring geological disposal. iaea.orgworld-nuclear.orgworld-nuclear.orgigdtp.eu

The presence and behavior of long-lived actinides also have implications for nuclear forensics and safeguards.

Overview of Research Paradigms for this compound

Research concerning this compound encompasses various paradigms, driven by its unique nuclear properties and implications for nuclear science. One significant area of research involves studying its nuclear properties, including its decay modes and cross-sections for neutron interactions. Cm-247 primarily undergoes alpha decay, transforming into Plutonium-243 (Pu-243). education.gov.cknih.govwikipedia.orglivescience.comchemlin.org Its half-life is approximately 15.6 million years. education.gov.ckscienceinfo.comrsc.orgperiodic-table.comnih.govwikipedia.orglivescience.comchemlin.org

Another key research paradigm focuses on the potential for transmuting Cm-247 in advanced nuclear reactor systems or accelerator-driven systems to reduce its long-term radioactivity. iaea.orgworld-nuclear.orgworld-nuclear.orgigdtp.euiaea.org Studies evaluate the feasibility and efficiency of converting Cm-247 into isotopes with shorter half-lives.

Furthermore, the historical presence of Cm-247 in the early solar system is a subject of cosmochemical research. The decay of primordial Cm-247 to Uranium-235 (U-235) can be used as a chronometer to date early solar system materials like meteorites. uchicago.eduhawaii.edu Detecting excesses of U-235 in ancient meteoritic materials provides evidence for the former presence of Cm-247. uchicago.eduhawaii.edu This research helps in understanding the astrophysical processes that produced heavy elements before the formation of the solar system. uchicago.eduhawaii.edu

Research also includes the development of separation techniques for isolating curium isotopes from spent nuclear fuel for potential transmutation or further study. iaea.orgigdtp.eu

Key Nuclear Properties of this compound

Property	Value	Source
Atomic Number	96	ebsco.combritannica.comeducation.gov.ckscienceinfo.com
Mass Number	247	education.gov.ckchemlin.org
Half-life	15.6 million years	education.gov.ckscienceinfo.comrsc.orgperiodic-table.comnih.govwikipedia.orglivescience.comchemlin.org
Decay Mode	Alpha Decay	education.gov.cknih.govwikipedia.orglivescience.comchemlin.org
Daughter Nuclide	Plutonium-243 (²⁴³Pu)	education.gov.cknih.govlivescience.comchemlin.org
Isotopic Mass	247.070353(4) u	chemlin.org
Decay Energy (Alpha)	5.354(3) MeV	chemlin.org

Nuclear Structure and Decay Properties of the Curium 247 Isotope

Theoretical Frameworks for Curium-247 Nuclear Structure

Understanding the structure of nuclei like Cm-247 requires sophisticated theoretical models that can account for the behavior of nucleons within the nuclear potential, especially in deformed systems.

Shell Model Calculations and Nuclear Deformations

The nuclear shell model provides a framework for describing the arrangement of nucleons in energy levels or "shells" within the nucleus. For heavy nuclei, particularly those that are not spherical, extensions and modifications to the basic spherical shell model are necessary. Studies of odd-mass Curium isotopes, including Cm-247, have involved single-particle calculations that incorporate nuclear deformations, specifically considering quadrupole (β2), hexadecapole (β4), and potentially higher-order deformations. nih.govamericanelements.comelementschina.com These calculations compare theoretical predictions with experimental data obtained from nuclear reactions like (d,p) and (d,t) to assign one-quasiparticle states and estimate equilibrium deformation parameters for these isotopes. nih.govamericanelements.comelementschina.com

Nilsson Model Applications for Odd-N Nuclei

The Nilsson model, also known as the deformed shell model, is particularly well-suited for describing the single-particle states in deformed nuclei, such as the odd-N Curium isotopes. In a deformed potential, the energy levels of nucleons split based on the projection of their angular momentum onto the symmetry axis of the nucleus. These states are characterized by Nilsson quantum numbers, denoted as Ω[Nn_zΛ]. The Nilsson model helps to explain the level schemes of deformed odd-mass nuclei by considering the motion of the odd nucleon in this deformed potential. Research on odd-A Cm isotopes, including Cm-247 and Cm-249, has utilized the concept of Nilsson configurations to describe their ground-state bands and excited bands. nih.gov Woods-Saxon cranking calculations, which incorporate the Nilsson potential, have been employed to investigate the high-spin properties and the effects of higher-order deformations in these nuclei. nih.gov

Pairing Interactions and Their Influence on Nuclear States

Pairing interactions, which describe the attractive force between pairs of nucleons, play a significant role in determining the properties of nuclear states, particularly in even-even and odd-mass nuclei. The pairing force favors the formation of pairs of nucleons with opposite spins and momenta, leading to a pairing gap in the nuclear excitation spectrum. In the context of this compound, pairing calculations are used in conjunction with experimental data to extract single-particle level schemes. nih.gov Theoretical approaches like the Bardeen-Cooper-Schrieffer (BCS) method and Skyrme-Hartree-Fock (SHF) + BCS calculations incorporate pairing to describe ground-state properties like binding energy and deformation. Pairing interactions influence the distribution of single-particle strength and the excitation energies of nuclear states in odd-mass nuclei.

Alpha Decay Systematics of this compound to Plutonium-243

This compound undergoes alpha decay, a process where the nucleus emits an alpha particle (a helium nucleus, consisting of two protons and two neutrons).

Precise Determination of Half-Life for this compound

The half-life of this compound is a crucial property for its identification and for applications such as cosmochronology. Precise measurements have determined the half-life of Cm-247 to be approximately 15.6 million years (1.56 × 10^7 years). This relatively long half-life, compared to many other transuranic isotopes, has allowed for its detection as an extinct radionuclide in early solar system materials through the excess of its daughter product, Uranium-235. nih.gov

Here is a table summarizing key properties of this compound:

Property	Value	Source
Half-life	1.56(5) × 10^7 a
Decay Mode	Alpha Decay
Daughter Nuclide	Plutonium-243
Decay Energy (α)	5.354(3) MeV
Spin and Parity	9/2-
Neutron Number	151
Atomic Number (Z)	96
Mass Number (A)	247

Alpha Particle Spectroscopy and Energy Spectra Analysis

Alpha particle spectroscopy is an experimental technique used to measure the energies and intensities of alpha particles emitted during radioactive decay. Analyzing the energy spectrum of alpha particles provides information about the energy levels of the daughter nucleus. While alpha spectroscopy is a standard technique in nuclear physics and is used for elemental analysis, detailed experimental alpha particle energy spectra specifically for the decay of this compound to Plutonium-243 were not explicitly found in the provided search results. The total alpha decay energy for the transition from the ground state of Cm-247 to the ground state of Pu-243 is known to be 5.354(3) MeV. Experimental studies involving reactions like (d,p) and (d,t) on Curium isotopes have been used to probe their nuclear structure and single-particle states, which are relevant to understanding the levels populated in alpha decay. nih.govamericanelements.comelementschina.com

Decay Chain Analysis and Daughter Product Characterization (U-235)

This compound decays through alpha emission, transforming into Plutonium-243 (). nih.govlivescience.com

The decay of is primarily via beta decay with a relatively short half-life (approximately 4.9 hours), leading to Americium-243 (). then undergoes alpha decay to Neptunium-239 (). undergoes beta decay to Plutonium-239 (). is a long-lived alpha emitter that decays to Uranium-235 (). The decay of Cm-247 ultimately feeds into the Uranium-235 decay series. hawaii.eduhawaii.eduuchicago.edu The presence of Cm-247 in the early solar system is inferred from excesses of its daughter product, U-235, in ancient meteoritic materials. hawaii.eduhawaii.eduuchicago.edu

Table 2: Initial Steps of the this compound Decay Chain

Nuclide	Decay Mode	Half-life	Daughter Nuclide
Cm-247	α	1.56 × 107 a	Pu-243
Pu-243	β-	~4.9 hours	Am-243
Am-243	α	7370 a	Np-239
Np-239	β-	2.3565 d	Pu-239
Pu-239	α	2.41 × 104 a	U-235

Spontaneous Fission Pathways of this compound

While alpha decay is the predominant decay mode for Cm-247, spontaneous fission is another possible decay pathway, although it is considered a very minor branch. usra.eduhpschapters.org For some other curium isotopes, like Cm-250, spontaneous fission is a significant decay mode, accounting for a large percentage of decays. wikipedia.org However, for Cm-247, the spontaneous fission branching ratio is very low. usra.edu

Fission Barrier Parameters and Theoretical Models

The likelihood of spontaneous fission is governed by the characteristics of the fission barrier. The fission barrier is a potential energy hill that the nucleus must overcome or tunnel through to fission. Theoretical models are employed to describe and predict fission barrier parameters for heavy nuclei like Cm-247, especially when experimental data are scarce. arxiv.orgiaea.org Models such as the Thomas-Fermi (TF) model, the Extended Thomas-Fermi with Strutinsky Integral (ETFSI) model, and the Finite Range Droplet Model (FRDM) are used to calculate fission barriers. arxiv.org These models predict the height and shape of the fission barrier, which in turn influence the spontaneous fission half-life.

Fission Product Yield Distributions from Spontaneous Fission

The spontaneous fission of heavy nuclei results in the production of a range of lighter nuclei, known as fission products. The distribution of the masses and charges of these fission products is referred to as the fission product yield distribution. While detailed experimental data specifically for the spontaneous fission product yields of Cm-247 is limited due to its low spontaneous fission branching ratio, studies on the spontaneous fission of other curium isotopes, such as Cm-244 and Cm-248, provide insights into the likely characteristics of Cm-247 spontaneous fission yields. unt.eduscispace.com Theoretical models can also predict these distributions.

Neutron-Induced Reaction Cross Sections for this compound

Neutron-induced reactions, such as neutron capture and neutron-induced fission, are important for understanding the behavior of Cm-247 in neutron environments, such as nuclear reactors or astrophysical settings. The probability of these reactions occurring is quantified by their cross sections.

Thermal Neutron Capture Cross Sections

The thermal neutron capture cross section for Cm-247 is a measure of the probability that a Cm-247 nucleus will absorb a neutron when exposed to thermal neutrons (neutrons with low kinetic energy, typically around 0.025 eV). This process leads to the formation of Cm-248. Available data indicates that Cm-247 has a thermal neutron capture cross section. wikipedia.orgunlv.edu

Table 3: Thermal Neutron Cross Sections for Curium Isotopes

Isotope	Fission Cross Section (barns)	Capture Cross Section (barns)
Cm-242	< 5.00	16
Cm-243	617	130
Cm-244	1.04	15.2
Cm-245	2145	369
Cm-246	0.14	1.22
Cm-247	81.9	57

Note: Data for other isotopes included for comparison. wikipedia.orgunlv.edu

Fast Neutron Fission Cross Sections

The fast neutron fission cross section for Cm-247 describes the probability of a Cm-247 nucleus undergoing fission when struck by a fast neutron (neutrons with higher kinetic energy). Cm-247 is considered a fissile isotope, meaning it can undergo fission when absorbing a thermal neutron, and it also has a fission cross section for fast neutrons. wikipedia.orgunlv.edu Theoretical calculations have been performed to determine neutron cross sections for Cm-247 in the energy range of 10 keV to 10 MeV, including fast neutron fission cross sections. osti.govunt.edu These calculations often utilize nuclear models like the optical model and statistical models. osti.govunt.edu

Elastic and Inelastic Neutron Scattering Cross Sections

Neutron scattering cross sections for ²⁴⁷Cm are important for understanding its behavior in neutron environments, such as nuclear reactors. Elastic scattering occurs when a neutron interacts with the nucleus and is deflected without losing kinetic energy. Inelastic scattering involves the neutron transferring some of its kinetic energy to the nucleus, leaving it in an excited state.

Evaluations of neutron nuclear data for curium isotopes, including ²⁴⁷Cm, have been performed across various energy ranges. For ²⁴⁷Cm, neutron cross sections, including elastic and inelastic scattering, have been computed for neutron energies between 10 keV and 10 MeV using nuclear models researchgate.netunt.eduosti.gov. These calculations often utilize optical and statistical models researchgate.netunt.eduosti.gov.

The elastic scattering cross section for ²⁴⁷Cm has been estimated by subtracting the sum of partial cross sections from the total cross section in energy regions above 2 keV osti.gov. Below several keV, where this subtraction method yielded small values, a constant value calculated with nuclear codes like CASTHY at 2 keV has been adopted osti.gov. The angular distributions of elastically scattered neutrons are typically calculated using the optical model osti.govjaea.go.jp.

Inelastic scattering cross sections for ²⁴⁷Cm have also been evaluated. Improvements in the evaluation of inelastic scattering cross sections above 1 MeV have been noted in recent work osti.gov. The angular distributions of inelastically scattered neutrons are often determined based on calculations from nuclear codes osti.gov. For inelastic scattering to overlapping levels, the energy distributions of emitted neutrons have been assumed to follow an evaporation spectrum, although this assumption may not be entirely accurate osti.gov.

Experimental data for elastic and inelastic scattering cross sections for ²⁴⁷Cm are scarce jaea.go.jp. Therefore, evaluations heavily rely on theoretical calculations using nuclear models jaea.go.jp.

(n,2n) and Other Neutron-Induced Reaction Data Evaluation

Beyond scattering, neutrons can induce various other reactions in ²⁴⁷Cm, including (n,2n), (n,3n), (n,4n), capture (n,γ), and fission (n,f). Evaluating the cross sections for these reactions is critical for nuclear applications.

The (n,2n) reaction occurs when an incident neutron causes the emission of two neutrons from the nucleus. This reaction, along with (n,3n) and (n,4n) reactions, has been considered in the evaluation of neutron nuclear data for ²⁴⁷Cm osti.govjaea.go.jp. These cross sections are often calculated using nuclear models, such as the evaporation model jaea.go.jp. For the (n,2n) process, it is typically assumed that the first neutron evaporates, leaving the residual nucleus in an excited state from which the second neutron is then emitted jaea.go.jp. The angular distributions of neutrons emitted from (n,xn) reactions (where x is the number of neutrons emitted) are often assumed to be isotropic in the laboratory system osti.govjaea.go.jp.

Other neutron-induced reactions for which data evaluation is performed for ²⁴⁷Cm include radiative capture (n,γ) and fission (n,f) researchgate.netunt.eduosti.govosti.govjaea.go.jp. The fission cross section for ²⁴⁷Cm is particularly high for thermal neutrons, similar to other odd-mass curium isotopes wikipedia.org. Evaluations of the fission cross section have been based mainly on measured data where available jaea.go.jp. In energy regions where experimental data are lacking, the fission cross-section shape may be estimated by considering multi-chance fission reactions like (n,nf) and (n,2nf) jaea.go.jp.

Evaluated nuclear data libraries, such as the Japanese Evaluated Nuclear Data Library (JENDL) and the Evaluated Nuclear Data File (ENDF/B), include evaluated cross sections for ²⁴⁷Cm for various reactions across a wide range of neutron energies osti.govosti.gov. Discrepancies have been observed among the cross-section data for ²⁴⁷Cm in different evaluated libraries, particularly for inelastic scattering and (n,xn) reaction cross sections osti.gov.

Methodologies for Cross Section Measurement and Calculation (e.g., Optical Model, Statistical Model Codes)

The determination of neutron cross sections for ²⁴⁷Cm relies on both experimental measurements and theoretical calculations using nuclear models. Due to the limited availability and handling challenges of ²⁴⁷Cm, experimental data are often scarce, making theoretical calculations essential for providing comprehensive data evaluations jaea.go.jp.

Measurement methodologies for neutron cross sections typically involve techniques such as the time-of-flight (TOF) method, which is used to determine neutron energies researchgate.nettandfonline.comiaea.org. Neutron capture cross sections, for instance, can be measured using facilities that provide intense pulsed neutron sources and sophisticated detection systems researchgate.nettandfonline.comiaea.org. Techniques like the pulse-height weighting technique are applied in these measurements researchgate.netiaea.org. However, for isotopes like ²⁴⁷Cm, where fission cross sections are much larger than capture cross sections, accurately determining capture cross sections can be challenging due to the need to subtract contributions from fission events and impurities iaea.org.

Theoretical calculations of neutron cross sections for ²⁴⁷Cm extensively utilize nuclear models, including the Optical Model and Statistical Model researchgate.netunt.eduosti.govosti.govjaea.go.jpjaea.go.jpepj-conferences.org.

Optical Model: The optical model is used to describe the interaction of a neutron with the nucleus as scattering from a complex potential. This model is particularly useful for calculating elastic scattering cross sections and the total reaction cross section (which is the sum of all non-elastic reactions) researchgate.netjaea.go.jpeuropa.eu. The optical model potential parameters are determined by fitting experimental data, although for isotopes with limited data like ²⁴⁷Cm, parameters may be based on systematics or evaluations for neighboring nuclei epj-conferences.orgeuropa.eu. The optical model code 2PLUS is an example of a code used for computing neutron cross sections for curium isotopes researchgate.netunt.eduosti.gov.

Statistical Model: The statistical model (also known as the compound nucleus model) is used to calculate the cross sections of various nuclear reactions that proceed through the formation of a compound nucleus, such as capture, inelastic scattering to higher energy levels, and (n,xn) reactions at lower energies jaea.go.jpjaea.go.jp. Codes like COMNUC and CASCADE are examples of statistical model codes used in the evaluation of curium neutron cross sections researchgate.netunt.eduosti.gov. The statistical model relies on concepts like nuclear level densities and gamma-ray strength functions jaea.go.jp.

Other Models and Codes: Other models and codes are also employed. For instance, the evaporation model is used to describe the energy distribution of emitted neutrons in reactions like (n,2n) jaea.go.jp. Coupled-channel calculations, often used with the optical model, can describe direct inelastic scattering to low-lying collective states researchgate.net. Codes like CASTHY and ECIS have been used to calculate angular distributions of scattered neutrons osti.govjaea.go.jp. Modern nuclear reaction codes like EMPIRE and TALYS integrate various nuclear models to provide comprehensive calculations of different reaction channels across a wide energy range epj-conferences.orgeuropa.euresearchgate.net.

Data evaluation involves reviewing available experimental data and theoretical calculations, applying nuclear models to fill gaps and ensure consistency, and compiling the results into evaluated nuclear data libraries osti.govjaea.go.jposti.gov. Resonance parameters, which describe the nuclear reaction cross sections at specific low neutron energies, are also evaluated osti.govjaea.go.jp. Unresolved resonance parameters are used in energy ranges where individual resonances cannot be resolved jaea.go.jpjaea.go.jp.

The evaluation process aims to produce a consistent set of nuclear data that can be used in simulations and calculations for various applications, including reactor physics and nuclear forensics osti.govinl.gov. The accuracy of these evaluations is continuously assessed and improved as new experimental data become available and nuclear models are refined osti.govosti.govresearchgate.net.

Astrophysical Nucleosynthesis and Cosmochemical Significance of Primordial Curium 247

Rapid Neutron-Capture Process (r-process) Mechanisms for Curium-247 Formation

The r-process occurs in extremely neutron-rich environments where atomic nuclei rapidly capture neutrons before they can undergo beta decay. This process builds up very heavy, unstable isotopes that subsequently decay to form stable heavy elements and long-lived radionuclides like this compound. The astrophysical sites capable of hosting the r-process and producing actinides like Cm-247 are a subject of ongoing research. researchgate.netnsf.govepj-conferences.org

Role of Neutron Star Mergers in r-process Nucleosynthesis

Violent collisions between neutron stars, or a neutron star and a black hole, are considered prime candidates for the dominant site of r-process nucleosynthesis. researchgate.netepj-conferences.orgresearchgate.nettu-darmstadt.de These mergers eject significant amounts of neutron-rich material where the r-process can efficiently operate, producing heavy elements, including actinides such as this compound. researchgate.netepj-conferences.orgresearchgate.net The detection of gravitational waves from a neutron star merger (GW170817) and the subsequent observation of its electromagnetic counterpart provided evidence that these events can synthesize at least some r-process elements. researchgate.netnsf.gov Simulations of neutron star merger disk ejecta often show moderately neutron-rich conditions that are consistent with the observed abundances of certain isotopes in the early Solar System, including those relevant to the this compound to Iodine-129 ratio. researchgate.netnsf.govtu-darmstadt.densf.gov

Contributions from Core-Collapse Supernovae to Actinide Production

While neutron star mergers are strongly implicated, core-collapse supernovae have also been considered as potential sites for r-process nucleosynthesis and actinide production. iflscience.comin2p3.froup.com However, most modern simulations suggest that standard core-collapse supernovae may not consistently provide the extremely neutron-rich conditions required to produce the heaviest observed nuclei, including actinides, efficiently. epj-conferences.org Some theoretical models explore specific scenarios, such as magneto-rotationally driven supernovae, which might offer conditions more conducive to actinide synthesis, although simulations still suggest challenges in reaching the heaviest elements in this manner. epj-conferences.orgarxiv.org Evidence from deep-sea archives of isotopes like Plutonium-244, also produced by the r-process, suggests that while some actinide production in supernovae is possible, additional sources contributing to the r-process are implied. in2p3.fr

Sensitivity of r-process Models to Nuclear Physics Input for this compound

The precise yields of this compound and other heavy elements in r-process events are highly sensitive to uncertain nuclear physics data. researchgate.netnsf.govtu-darmstadt.densf.gov Factors such as fission barriers, fission rates, and the properties of neutron-rich nuclei significantly influence the outcome of nucleosynthesis calculations. epj-conferences.org The large range in predicted isotopic ratios from different r-process models is partly attributed to these nuclear physics uncertainties. nsf.gov Improving the accuracy of nuclear physics inputs is crucial for refining astrophysical models and better constraining the conditions and sites of r-process nucleosynthesis that produced elements like this compound. tu-darmstadt.de

Investigation of this compound Abundance in the Early Solar System

Although this compound has long since decayed, its former presence in the early Solar System can be inferred by examining the isotopic composition of ancient meteoritic materials. wikipedia.orgwikipedia.org

Isotopic Ratios of Iodine-129 to this compound as Chronometers

The isotopic ratio of Iodine-129 (I-129) to this compound in meteorites serves as a powerful chronometer for dating events in the early Solar System and constraining the conditions of the last r-process nucleosynthesis event that contributed material to the solar nebula. researchgate.nettu-darmstadt.densf.govuchicago.eduhawaii.eduearthsky.org Both I-129 and Cm-247 are radioactive r-process nuclei with remarkably similar half-lives (approximately 15.6 million years for Cm-247 and 16.1 million years for I-129). researchgate.nettu-darmstadt.densf.govwikipedia.org This near-identical decay rate means that their ratio remains largely unchanged over time, effectively preserving the ratio at the time of their production in the astrophysical source. researchgate.nettu-darmstadt.densf.govsciencedaily.com

By measuring the I-129 to Cm-247 ratio in primitive meteorites, scientists can obtain a direct constraint on the ratio of these isotopes produced in the last r-process event that enriched the material from which the Solar System formed. researchgate.nettu-darmstadt.densf.govsciencedaily.com Comparing the measured meteoritic ratio (e.g., 129I/247Cm = 438 ± 184) with predictions from nucleosynthesis calculations based on different astrophysical scenarios, such as neutron star mergers and supernovae, helps to identify the most likely source and the conditions of that event. researchgate.netnsf.govtu-darmstadt.densf.govnih.gov Studies using this chronometer suggest that moderately neutron-rich conditions, often associated with neutron star merger disk ejecta, are most consistent with the meteoritic value, providing support for neutron star mergers as significant contributors to the Solar System's r-process elements. researchgate.netnsf.govtu-darmstadt.densf.gov The I-129/Cm-247 ratio's sensitivity to neutron availability during nucleosynthesis makes it a valuable tool for probing the fundamental nature of heavy element production. tu-darmstadt.desciencedaily.com

Implications for Solar System Formation and Galactic Chemical Evolution

The detection and quantification of primordial 247Cm in meteorites have profound implications for understanding the timeline of solar system formation and the broader context of galactic chemical evolution.

Constraints on the Timing of the Last r-process Event Prior to Solar System Formation

The presence of short-lived radionuclides like 247Cm in the early solar system indicates that there was a relatively recent input of freshly synthesized material from nucleosynthetic events prior to or during the solar system's formation. wikipedia.orgamericanelements.comuni-freiburg.de By determining the initial abundance of 247Cm in the early solar system and comparing it to isotope production models, scientists can constrain the time interval between the last r-process nucleosynthetic event and the formation of the solar system. wikipedia.orgamericanelements.com

The estimated initial 247Cm/235U ratio in meteoritic inclusions translates to a time interval between the last r-process supernova and the beginning of solar system formation of approximately 110 to 140 million years. wikipedia.orgamericanelements.com Other studies, considering the galactic chemical evolution context, suggest a time-scale of around 2.3 x 108 years between the last actinide-producing r-process event and solar system formation, particularly when considering a low initial 247Cm/235U value. The ratio of 129I to 247Cm, both being r-process products with similar half-lives (around 15.6 million years), is particularly useful as it is less affected by the time elapsed between production and incorporation into the solar system, providing a more direct constraint on the last r-process event. The measured meteoritic 129I/247Cm ratio is around 438 ± 184.

This information is crucial for refining models of star formation and the injection of newly synthesized elements into the interstellar medium.

Benchmarking Astrophysical Models with Meteoritic this compound Data

The meteoritic data on 247Cm provide valuable benchmarks for astrophysical models that aim to describe the r-process and the environments in which it occurs. Comparing the observed initial abundance ratios of 247Cm with those predicted by models of different astrophysical sites (such as neutron star mergers or various types of supernovae) helps to identify the most likely sources of the solar system's r-process elements.

The abundance of 247Cm, alongside other radionuclides like Plutonium-244 (244Pu) and Iodine-129 (129I), helps to paint a more complete picture of the isotopic mixture inherited by the early solar system and its origins in specific stellar events. uni-freiburg.de

The Role of this compound in Understanding Actinide Contribution to Early Planetary Systems

This compound is an actinide, a group of radioactive heavy elements. Its presence in the early solar system provides direct evidence for the contribution of actinides from r-process events to the material that formed the planets. americanelements.comuni-freiburg.de Understanding the initial abundance and distribution of actinides like 247Cm is important for several reasons:

Chronometer: As discussed, 247Cm serves as a chronometer for dating early solar system events and the timing of nucleosynthetic inputs. wikipedia.orgamericanelements.com

Tracing r-process Material: The presence of 247Cm helps trace the incorporation of r-process material into the solar nebula and subsequently into different solar system objects. Studying its distribution in various meteoritic components can provide insights into the mixing and transport of materials in the protoplanetary disk.

Benchmarking r-process Yields: The initial abundance of 247Cm constrains the yields of actinides produced in r-process events, which is crucial for refining models of nucleosynthesis and galactic chemical evolution.

The study of 247Cm in meteorites, therefore, plays a vital role in understanding the inventory of heavy elements, particularly actinides, in the early solar system and their impact on the formation and evolution of planetary bodies.

Advanced Production and Isotopic Separation Methodologies for Curium 247 in Research Contexts

Synthesis Pathways of Curium-247 in Nuclear Reactors

The synthesis of Cm-247 in nuclear reactors is achieved through successive neutron capture reactions. This process typically starts with isotopes of plutonium and americium, which are themselves produced from the irradiation of uranium fuel.

Neutron Capture Chains from Plutonium and Americium Targets

Curium isotopes, including Cm-247, are primarily formed in nuclear reactors through a series of neutron captures and beta decays starting from plutonium and americium isotopes isoflex.comhpschapters.orgresearchgate.net. A common pathway involves the irradiation of Plutonium-239 (Pu-239) and Americium-241 (Am-241) or Americium-243 (Am-243). For instance, neutron capture on Pu-239 leads to heavier plutonium isotopes, which can then decay to americium isotopes. Subsequent neutron captures on americium isotopes build up to curium isotopes. isoflex.comhpschapters.orgresearchgate.netresearchgate.netchemlin.orguknnl.comepa.gov

A simplified representation of the neutron capture chain leading to Cm-247 can be illustrated as follows:

Pu + n Pu + n Pu ( decay) Am

Am + n Am (either decay to Cm or isomeric transition to Am)

Am + n Am ( decay) Cm

Subsequent neutron captures on Cm and other curium isotopes lead to heavier curium isotopes, eventually forming Cm. education.gov.ckchemlin.org

The production of heavier curium isotopes like Cm-246 and Cm-247 is more efficient when starting with heavier target materials srs.gov. Americium-243 (Am-243), which is chemically similar to curium and retained in target materials, can produce heavy curium during irradiation srs.gov.

Irradiation Schemes and Reactor Configurations for Enhanced this compound Production

Efficient production of Cm-247 requires specific irradiation schemes and reactor configurations designed to maximize neutron flux and optimize the neutron energy spectrum. High neutron fluxes are necessary to facilitate the successive neutron capture reactions required to build up to Cm-247 from lighter actinides. Research reactors with high neutron intensity, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory, are often used for the production of transcurium elements, including curium isotopes. ornl.gov The duration of irradiation and the neutron spectrum significantly influence the final isotopic composition of the curium produced. Longer irradiation times and specific neutron spectra can favor the production of heavier, longer-lived isotopes like Cm-247.

Production from Spent Nuclear Fuel and Minor Actinide Transmutation Streams

Curium isotopes, including Cm-247, are present in spent nuclear fuel as a byproduct of the nuclear reactions that occur during reactor operation wikipedia.orgeducation.gov.ckresearchgate.netuknnl.comunlv.edu. While the concentration of Cm-247 in typical spent fuel is relatively low compared to other isotopes, it contributes significantly to the long-term radiotoxicity due to its long half-life researchgate.netresearchgate.net.

Spent nuclear fuel from Light Water Reactors (LWRs) typically contains a mixture of curium isotopes, with Cm-244 and Cm-245 often being the most abundant in terms of activity in the short to medium term unlv.eduosti.gov. However, the relative concentrations of heavier isotopes increase with higher fuel burnup unlv.edu.

Radiochemical Separation Techniques for this compound Isolation

Isolating this compound from irradiated targets or spent nuclear fuel is a challenging radiochemical task due to the presence of a complex mixture of other actinides (such as americium, plutonium, and californium) and a large quantity of fission products. Curium and americium, in particular, are chemically very similar, both predominantly existing in the +3 oxidation state, making their separation difficult cvut.czresearchgate.netfas.org.

Solvent Extraction Systems (e.g., TBP, Amine Extraction) for Actinide/Lanthanide Separation

Solvent extraction is a primary technique used in the separation of actinides and lanthanides. This method exploits the differences in the distribution of metal ions between two immiscible liquid phases, typically an aqueous phase and an organic phase containing an extractant molecule.

While tributyl phosphate (B84403) (TBP) is widely used in the PUREX process for the separation of uranium and plutonium, it is not effective for directly extracting trivalent minor actinides like curium and americium from highly acidic solutions kit.edu. More specialized solvent extraction systems are employed for the separation of trivalent actinides from lanthanides, a crucial step before separating curium from americium.

One approach involves the co-extraction of trivalent actinides and lanthanides, followed by their separation. The TALSPEAK (Trivalent Actinide-Lanthanide Separations by Phosphorus-reagent Extraction from Aqueous Complexes) process is a well-established example, using a synergistic system with a complexing agent in the aqueous phase (like DTPA) and a monoacidic phosphate or phosphonate (B1237965) extractant (like HDEHP) in the organic phase. osti.govoecd-nea.org This allows for the selective stripping of actinides from the organic phase, leaving lanthanides behind.

Another strategy involves the selective extraction of actinides over lanthanides. Research is ongoing to develop extractants that show higher selectivity for trivalent actinides. Diglycolamides (DGAs) are a class of neutral donor ligands that have shown promise for actinide/lanthanide separation in acidic conditions. researchgate.netkit.edu For instance, the EXAm process uses a mixture of DMDOHEMA and HDEHP with TEDGA as an aqueous complexing agent to enhance the separation of americium from curium and lanthanides. researchgate.net In this system, Cm is preferentially retained in the aqueous phase with heavy lanthanides by complexation with TEDGA, while Am is preferentially extracted into the organic phase. researchgate.net

Data on Am/Cm separation factors using specific solvent extraction systems highlight the challenges and the impact of complexing agents:

Solvent Extraction System	Aqueous Phase	Organic Phase	Am/Cm Separation Factor	Reference
EXAm Process (without TEDGA)	4-6 M HNO₃	DMDOHEMA + HDEHP in TPH	~1.6	researchgate.net
EXAm Process (with TEDGA)	4-6 M HNO₃ + 30 mM TEDGA	DMDOHEMA + HDEHP in TPH	~2.5	researchgate.net
Sodium Bismuthate (Solid-Liquid Extraction)	0.1 M Nitric acid	N/A (Solid NaBiO₃)	~90	osti.gov
Sodium Bismuthate (Chromatography)	0.1 M Nitric acid	N/A (NaBiO₃ dispersed in Celite)	Improved Separation	osti.gov
Anion Exchange (LiCl-based)	12-13 M HCl	N/A (Dowex-1 anion exchange resin)	Discussed in fas.org	fas.org
Cation Exchange (Ammonium α-hydroxyisobutyrate elution)	Ammonium (B1175870) α-hydroxyisobutyrate solution	N/A (Strong acid cation exchanger, e.g., Dowex 50)	Well established	cvut.czakjournals.com
Anion Exchange (Nitric acid/methanol)	0.5 M HNO₃ in 85% methanol, 50% methanol, etc.	N/A (Weak basic anion exchanger)	Investigated in cvut.cz	cvut.cz

Chromatographic Methods (e.g., Anion Exchange) for Curium/Americium Resolution

Chromatographic methods, particularly ion exchange chromatography, are powerful techniques for the fine separation of chemically similar elements like curium and americium. These methods rely on subtle differences in the affinity of the metal ions for a stationary phase (ion exchange resin) as they are transported by a mobile phase (eluent).

Anion exchange chromatography in concentrated chloride solutions (e.g., 12-13 M HCl) has been historically used for the separation of trivalent actinides and lanthanides. fas.org While americium and curium are less strongly bound to cation exchange resins in high concentrations of HCl compared to lanthanides, this is more of a group separation. fas.org

For the specific separation of curium from americium, cation exchange chromatography with complexing agents as eluents has been very effective. Elution with ammonium α-hydroxyisobutyrate solution from a strong acid cation exchanger is a well-established method for achieving high separation factors between americium and curium. cvut.czakjournals.com However, in the presence of high concentrations of highly radioactive isotopes like Cm-244, radiolytic decomposition of the resin and eluent can occur, leading to a deterioration in separation efficiency. akjournals.com

More recently, novel chromatographic methods have been explored. For instance, the use of sodium bismuthate (NaBiO₃) as both an oxidant and a separation medium has shown promise for separating americium from curium. unlv.eduosti.gov This method exploits the ability to oxidize americium to a higher oxidation state (Am(V) or Am(VI)), while curium remains in the +3 state. cvut.czosti.gov In 0.1 M nitric acid, curium is more strongly retained on solid sodium bismuthate than americium, with a separation factor of approximately 90 observed in solid-liquid extraction experiments. osti.gov Chromatographic separation using NaBiO₃ dispersed in an inert support has also demonstrated improved separation and recovery. osti.gov

Other chromatographic approaches include the use of composite sorbents and specific complexing agents in the aqueous phase, building upon principles from solvent extraction processes like EXAm and AmSel. cvut.cz These methods aim to optimize the separation factor between americium and curium in chromatographic columns.

The separation of curium from americium is particularly important in the context of advanced fuel cycles, where americium might be recycled into fuel, while curium, due to its neutron activity and heat output, requires separate management. unlv.educvut.cz

Precipitation-Based Methodologies for Curium Purification

Precipitation plays a significant role in the chemical separation and purification of curium isotopes from irradiated targets and other actinides, particularly americium, due to their similar chemical properties.

One common precipitation method is oxalate (B1200264) precipitation, which is utilized as a final purification step in some curium processing schemes pitt.edu. Studies have investigated the continuous precipitation of trivalent actinides and lanthanides, including curium, using oxalic acid from synthetic waste solutions. These experiments demonstrated that yields exceeding 90% could be regularly achieved under optimal conditions, such as a liquid residence time of at least 40 minutes per chemical reactor, a final oxalic acid concentration of at least 0.3 M, and a reactor temperature of 25°C or lower tandfonline.com.

Carbonate precipitation is another important technique, specifically used for separating americium from curium pitt.eduosti.govosti.gov. The difference in the oxidation-reduction behavior between americium and curium in aqueous solutions can be exploited for this separation pitt.edu. For instance, americium can be precipitated as K₃AmO₂(CO₃)₂ from a K₂CO₃ medium using ozone oxidation pitt.edu.

Double sulfate (B86663) precipitation has also been applied in the separation process to isolate americium and curium from elements like aluminum osti.gov.

These precipitation methods are often part of multi-step separation procedures that may also involve techniques such as solvent extraction and ion exchange chromatography to achieve high purity levels for research-grade curium isotopes researchgate.netpitt.eduosti.govosti.gov.

Challenges in Handling and Processing Highly Radioactive Curium Samples

Handling and processing highly radioactive curium samples, including ²⁴⁷Cm, presents substantial challenges primarily due to their intense radioactivity and associated properties americanelements.comebsco.com.

A major challenge is managing the significant decay heat generated by curium isotopes unlv.edu. For curium contained within spent nuclear fuel, the heat generation rate can be approximately 2.5 to 2.6 watts per gram unlv.edu. This decay heat can lead to elevated temperatures within containers used for processing or storage, potentially exceeding the melting point of the material if large quantities are handled unlv.edu.

Preventing the accumulation of a critical mass is another critical concern. Some curium isotopes, including those found in spent fuel, are fissionable, and care must be taken to avoid a self-sustaining nuclear chain reaction wikipedia.orgunlv.edu. Handling and storing smaller quantities of curium can help mitigate this risk unlv.edu.

The high levels of radiation necessitate the use of dedicated shielded hot cells for post-irradiation examination and any chemical processing or handling of curium samples frontiersin.org. These facilities provide the necessary protection for personnel from the intense alpha emission and associated gamma rays unlv.edu.

Furthermore, the chemical processing itself can be challenging due to the similar chemical properties of curium and other actinides, particularly americium researchgate.nettandfonline.com. Achieving effective separation requires precise control of process parameters, such as pH during precipitation steps, as even small variations can impact the speciation of these elements and lead to biased yields or loss of the radionuclide of interest researchgate.net.

Radioactive waste management is also a significant challenge associated with curium processing. The production and separation methods generate considerable volumes of radioactive waste, particularly liquid waste, and the costs associated with managing and disposing of these wastes are high nih.goviaea.org.

These challenges necessitate robust protocols, specialized equipment, and highly trained personnel to ensure safe and effective handling and processing of highly radioactive curium samples in research contexts.

Applications of Curium 247 in Advanced Nuclear Systems and Materials Science

Transmutation Research for Long-Lived Nuclear Waste Reduction

Curium is a transuranic isotope produced in nuclear reactors through successive neutron captures on plutonium and americium isotopes, contributing significantly to the long-term radiotoxicity of spent nuclear fuel. researchgate.net Transmutation aims to convert these long-lived radioactive isotopes into shorter-lived or stable ones, thereby reducing the burden of long-term waste storage.

Curium-247 as a Target for Fission-Driven Transmutation in Fast Reactors

Fast reactors are considered promising systems for the transmutation of minor actinides, including curium, due to their hard neutron spectrum which favors fission over capture for many actinides. researchgate.netdiva-portal.org this compound, present in spent nuclear fuel, can undergo fission when bombarded with fast neutrons in these reactors. unlv.edu Studies have investigated the feasibility of transmuting curium in fast reactors, either by mixing it homogeneously within the fuel or heterogeneously in dedicated targets. researchgate.net While curium transmutation is generally considered challenging due to the high activity of some curium isotopes, research suggests it is a feasible option in a closed fuel cycle. researchgate.net The fission cross-section of Cm-247 is significant, contributing to the potential for fission-driven transmutation. unlv.edu

Neutron Economy and Criticality Considerations in Curium-Bearing Fuels

Incorporating curium into nuclear fuel presents challenges related to neutron economy and criticality. The presence of curium isotopes influences the neutronics of the reactor core. Criticality safety is a key consideration when handling and storing curium due to the significant fission cross sections of certain isotopes, including Cm-247. unlv.edu Accumulation of more than a critical mass of curium must be avoided to prevent sustained fission. unlv.edu The different evaluations of the neutron capture cross-section for Cm-247 can also play a role in quantifying neutron emission from the fuel, impacting fuel transportation, handling, and fabrication. inl.gov

Accelerator-Driven Systems (ADS) for this compound Transmutation

Accelerator-Driven Systems (ADS) are also being explored for the transmutation of minor actinides. researchgate.net ADS utilize a particle accelerator to produce neutrons, driving a subcritical reactor core containing the waste to be transmuted. This subcritical nature offers inherent safety advantages. ADS can be particularly effective as dedicated minor actinide burners, providing flexibility in managing these challenging isotopes. oecd-nea.org While some studies have focused on the transmutation of specific curium isotopes like Cm-244 in liquid metal compositions within ADS, the concept extends to the transmutation of the minor actinide mix found in spent fuel, which includes Cm-247. tandfonline.comoecd-nea.org

Role of this compound in Superheavy Element Synthesis

Curium isotopes, including this compound, play a vital role as target materials in the synthesis of superheavy elements. These elements, with atomic numbers greater than 103, are created through nuclear reactions involving the fusion of two lighter nuclei.

Use as a Target Material in Heavy-Ion Bombardment Reactions

The synthesis of superheavy elements is often achieved by bombarding heavy actinide targets with energetic heavy ions. Curium isotopes, with their high atomic number, serve as suitable target materials for these heavy-ion bombardment reactions. oecd-nea.org By using curium targets, scientists can produce compound nuclei with a higher number of protons, increasing the likelihood of synthesizing elements with very high atomic numbers. This technique has been instrumental in the discovery and study of elements at the upper reaches of the periodic table.

Contribution to Understanding Reaction Mechanisms for Transactinide Production

Experiments involving the bombardment of curium targets with heavy ions provide crucial data for understanding the reaction mechanisms involved in the production of transactinide elements. By studying the products of these reactions, including the decay chains of the newly formed superheavy nuclei, researchers gain insights into the fusion process, the survival probability of compound nuclei, and the decay properties of these exotic isotopes. osti.gov This information is essential for refining theoretical models of nuclear reactions and predicting the properties of even heavier, as yet undiscovered, elements. The study of berkelium and californium isotopes produced from the helium-ion bombardment of americium and curium targets, for instance, has contributed to understanding the production and decay properties of transcurium elements. escholarship.org

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	167403
Curium	23979

Data Table: Fission Cross Sections of Curium Isotopes in Spent Fuel unlv.edu

Curium Isotope	Fission Cross Section (barns/atom) (Thermal Neutrons)
Cm-243	617
Cm-245	2145
Cm-247	81.9

Note: The fission cross section values are for thermal neutrons (0.025 eV) as provided in the source. unlv.edu Cross sections vary with neutron energy.

Nuclear Data Validation and Computational Model Benchmarking

Accurate nuclear data for actinides, including this compound, are essential for reliable simulations of nuclear reactor behavior, fuel depletion, and transmutation strategies. Validation of these data and benchmarking of computational models are critical steps in the development and licensing of advanced nuclear systems.

Experimental Validation of Theoretical Neutron Cross-Sections for Reactor Physics

Experimental measurements play a vital role in validating the theoretical neutron cross-sections used in reactor physics calculations. For isotopes like Cm-247, experimental data are particularly valuable for refining evaluated nuclear data files. Studies have involved calculating neutron cross-sections for Cm-247 across various energy ranges using nuclear model codes, with parameters selected to align with experimental data where available. osti.govunt.edu For instance, neutron cross sections for Cm-247 between 10 keV and 10 MeV have been computed, including elastic and inelastic scattering, radiative capture, fission, and (n,2n) reactions. osti.govunt.edu

Experimental programs have been established to determine thermal neutron-induced fission cross-sections of curium isotopes. researchgate.net Measurements of the neutron-induced fission cross-sections of Cm-247 have been performed using techniques such as the neutron time-of-flight method at facilities like the Los Alamos Neutron Science Center (LANSCE) and the RPI Intense Neutron Spectrometer (RINS). rpi.edu These experiments aim to provide data for resonance parameter analysis and to validate existing cross-section evaluations. rpi.edu Discrepancies between experimental results and values adopted by different nuclear data libraries highlight the ongoing need for experimental validation. researchgate.net

Refinement of Nuclear Data Libraries for Actinide Management

The accurate representation of Cm-247 nuclear data in evaluated nuclear data libraries is fundamental for effective actinide management, including transmutation studies. Libraries such as JENDL, ENDF/B, and JEF include evaluated neutron nuclear data for curium isotopes, including Cm-247. tandfonline.comosti.govosti.govjaea.go.jp The evaluation process involves reviewing recent experimental data and reevaluating existing data to improve accuracy. osti.govjaea.go.jp

Previous evaluations of Cm-247 data have been reviewed and improved for inclusion in updated versions of these libraries, addressing inconsistencies with experimental data and issues in cross-sections for various reactions in different energy regions. osti.gov Critical and subcritical mass calculations for curium isotopes, including Cm-247, based on different evaluated nuclear data files, have revealed significant dependencies on the chosen data library, emphasizing the importance of accurate and consistent data for nuclear criticality control and safety standards. tandfonline.comtandfonline.comresearchgate.net The refinement of these libraries based on experimental validation and improved theoretical models is an ongoing process crucial for advanced fuel cycle analysis and the design of actinide burner reactors where minor actinides are a major component of the fuel. iaea.orgosti.gov

Multi-physics Simulations Incorporating this compound Behavior

Multi-physics simulations are increasingly used to model the complex behavior of nuclear reactors, coupling neutron transport with thermal-hydraulics, fuel performance, and other relevant physics phenomena. github.comenen.euumich.eduepj-conferences.org Accurate nuclear data for isotopes like Cm-247 are essential inputs for these simulations, particularly in the context of advanced reactor designs and fuel cycle analyses that involve significant quantities of minor actinides. ncsu.edu

Advanced Analytical Techniques for Curium 247 Characterization

Mass Spectrometric Techniques for Isotopic Ratio Determination

Mass spectrometry plays a vital role in precisely determining the isotopic ratios of curium, which is essential for various applications, including nuclear forensics, safeguards, and research into astrophysical processes. rsc.orgrsc.org

Thermal Ionization Mass Spectrometry (TIMS) for High Precision

Thermal Ionization Mass Spectrometry (TIMS) is a widely used technique for high-accuracy isotopic analysis of actinides, including curium. ornl.govosti.gov TIMS offers high precision, often achieving per-mil level precision, with the latest instruments capable of even higher precision at the parts-per-million level. osti.gov

In TIMS, a purified sample is loaded onto a filament and heated in a vacuum. The heat causes the sample to ionize, producing a beam of ions that is then accelerated into a magnetic sector mass analyzer. The ions are separated based on their mass-to-charge ratio, and their intensities are measured by detectors. The isotopic ratios are determined from the measured ion intensities. The total evaporation method in TIMS is considered accurate for isotopic ratio measurements as it minimizes the effects of isotope fractionation during the evaporation process. osti.gov

Inductively Coupled Plasma Mass Spectrometry (ICP-QMS/MC-ICPMS) for Isotopic Analysis

Inductively Coupled Plasma Mass Spectrometry (ICP-MS), including both quadrupole (ICP-QMS) and multi-collector (MC-ICPMS) systems, is another powerful technique for curium isotopic analysis. rsc.orgosti.govresearchgate.net While traditional ICP-QMS may not reach the same level of precision as TIMS for isotopic ratios, it offers advantages in terms of sample throughput and ease of operation. osti.govresearchgate.net MC-ICPMS, with its multiple detectors, can achieve high precision in isotope ratio measurements, comparable to or even exceeding TIMS in some cases. osti.gov

In ICP-MS, the sample is introduced as a liquid into an inductively coupled plasma, which ionizes the elements. The ions are then passed through a mass spectrometer for separation and detection. ICP-MS can be used for both elemental and isotopic analysis. uc.pt Recent studies have focused on improving the performance of ICP-QMS for accurate isotopic ratio determination of curium. osti.govresearchgate.net

Addressing Interferences and Matrix Effects in Curium Isotopic Measurements

Accurate mass spectrometric analysis of curium isotopes can be challenged by interferences and matrix effects. Isobaric interferences, where isotopes of different elements have the same nominal mass-to-charge ratio, can occur. For example, thorium oxide (ThO+) can interfere with the measurement of Cm-248. aps.org Chemical separation techniques are often necessary to isolate curium from potential interfering elements and reduce matrix effects before mass spectrometric analysis. rsc.orgrsc.org

Matrix effects, caused by the presence of other substances in the sample, can also influence ionization efficiency and ion transmission, affecting the accuracy of measurements. Dilution of samples can help mitigate some matrix effects. uc.pt Careful evaluation and correction of factors such as peak center, detector dead time, mass bias, abundance sensitivity, and hydride formation are crucial for achieving accurate and reproducible isotopic ratio measurements by ICP-QMS. researchgate.net

Alpha Spectrometry for Quantification and Decay Scheme Studies

Alpha spectrometry is a fundamental technique for the quantification of alpha-emitting radionuclides like Cm-247 and for studying their decay schemes. aps.orgiaea.orgacs.orgresearchgate.net It provides information about the energy and intensity of emitted alpha particles.

High-Resolution Alpha Particle Detection and Energy Analysis

High-resolution alpha spectrometry utilizes silicon-based detectors, such as PIPS detectors, to measure the energy of alpha particles with high precision. researchgate.netbnl.gov The energy spectrum obtained from alpha spectrometry shows peaks corresponding to the characteristic alpha energies of the isotopes present. The position of the peak identifies the isotope, and the area under the peak is proportional to its activity.

While alpha spectrometry is excellent for identifying and quantifying individual alpha emitters, challenges arise when multiple isotopes with closely spaced alpha energies are present. For instance, Cm-243 emits alpha particles that are isoenergetic with Cm-244, making it difficult to distinguish them based solely on alpha energy. epa.gov High-resolution detectors and sophisticated deconvolution techniques can help resolve closely spaced peaks and improve the accuracy of isotopic analysis by alpha spectrometry. researchgate.net

Alpha spectrometry is also used to study the decay schemes of radionuclides by measuring the energies and intensities of emitted alpha particles and their correlations with gamma rays or other particles.

Source Preparation Techniques for Alpha Spectrometry

The quality of the alpha spectrum is highly dependent on the sample source preparation. To obtain high-resolution spectra with minimal peak broadening due to self-absorption, samples must be prepared as thin, uniform sources. iaea.org

Common source preparation techniques for alpha spectrometry of curium and other actinides include microprecipitation and electrodeposition. acs.orgepa.goveichrom.combmuv.de These methods aim to deposit a thin layer of the radioactive material onto a backing material, typically a stainless steel planchet.

Radiochemical separation steps are often necessary before source preparation to isolate curium from the sample matrix and other interfering radionuclides, such as rare earths, which can co-elute with americium and curium in some separation schemes and lead to poor alpha spectrometry peak resolution through self-absorption. iaea.orgeichrom.com Techniques like ion exchange chromatography are widely used for the separation of curium from other elements. aps.orgeichrom.combmuv.dewikipedia.org

For example, a method for separating americium and curium from rare earths prior to alpha spectrometry source preparation involves retaining Am and Cm on TEVA resin from a thiocyanate (B1210189) solution while rare earths pass through. eichrom.com The Am and Cm are then recovered in a matrix suitable for microprecipitation or electrodeposition. eichrom.com

Radiometric Methods for Trace Curium-247 Detection

Radiometric methods are fundamental for detecting and quantifying radionuclides based on their characteristic radiation emissions. For alpha-emitting isotopes like this compound, alpha spectrometry is a key technique for trace detection. researchgate.netitn.pt Alpha spectrometry measures the energy of emitted alpha particles, allowing for the identification and quantification of specific alpha-emitting isotopes in a sample. itn.pt The detection limits of alpha spectrometry are often superior for trace levels of alpha-emitting radionuclides. itn.pt

Liquid Scintillation Counting is another radiometric technique that can be coupled with other measurements for quantifying radionuclides, including curium isotopes. researchgate.net

When using radiometric methods, the decay rate of the radionuclide is measured, and the number of atoms is calculated based on the half-life. itn.pt The sample preparation for radiometric methods often involves presenting the sample in a specific form suitable for counting, such as a solid deposited on a filter for alpha spectrometry. epa.gov

For trace analysis, the sensitivity of radiometric methods can be influenced by factors such as detector shielding, the presence of interfering radionuclides, and the specific radionuclide of interest. itn.pt

Quality Assurance and Reference Materials in this compound Analysis

Ensuring the accuracy and reliability of analytical results for this compound is paramount, especially given its significance in nuclear and environmental contexts. Quality assurance protocols and the use of appropriate reference materials are integral to this process.

Quality control in radiometric analysis, such as alpha spectrometry, involves continuing instrument quality control testing according to established standards. epa.gov This includes monitoring instrument performance and ensuring the quality of alpha spectrometry systems. epa.gov

Reference materials play a crucial role in validating analytical methods and ensuring the accuracy of measurements. They can be used for method development, as reference samples for internal quality control, and for calibration and validation of instruments. wepal.nlalpharesources.com Certified Reference Materials (CRMs) offer a more in-depth characterization, providing accepted test methods, uncertainty estimations, and establishing metrological traceability. alpharesources.com The accuracy of reference materials is essential for ensuring that analytical results meet necessary requirements. alpharesources.com

While general reference materials for radionuclide analysis are available, the specificity and availability of CRMs specifically for this compound in relevant matrices are critical for robust quality assurance. Reference materials can be obtained from various providers, often linked to proficiency testing programs, and typically come with a certificate of analysis or summary statistics. wepal.nl

Environmental Geochemistry and Radionuclide Transport of Anthropogenic and Primordial Curium 247

Geochemical Speciation and Environmental Mobility of Curium-247 in Geologic Systems

The mobility of this compound in geological systems is largely determined by its chemical form, or speciation, and its interactions with solid phases. In general, the trivalent oxidation state (Cm³⁺) is the most stable for curium under typical environmental conditions researchgate.net. As a hard cation, Cm³⁺ readily forms strong complexes with hard donor ligands and tends to adsorb onto mineral surfaces researchgate.net.

Sorption and Desorption Behavior in Various Geological Media

Sorption, the process by which radionuclides adhere to solid surfaces, is a primary mechanism retarding their migration through geological media osti.govigdtp.eu. Studies on curium sorption indicate a strong dependence on pH, with increased adsorption observed as pH rises, peaking typically between pH 5 and 6 epa.gov. This pH dependence is linked to the dominant aqueous species of curium, which are primarily cations like Cm³⁺ in acidic conditions and Cm(III) carbonate complexes at higher pH values epa.gov.

The extent of sorption can vary significantly depending on the type of geological medium. Clay materials, for instance, have shown strong sorption capabilities for actinides like americium (which has similar chemical properties to curium) and uranium, while sorption on quartz appears to be limited osti.gov. The interaction between radionuclides and geological media is considered the most important barrier to the movement of dissolved radionuclides in these systems osti.gov.

Influence of Redox Conditions and pH on Curium Transport

Redox conditions ( Eh) and pH are critical parameters that influence the speciation and, consequently, the transport of radionuclides in groundwater kit.eduskb.se. For curium, the trivalent state (Cm(III)) is generally stable across a range of environmentally relevant redox conditions. However, the formation of aqueous complexes, particularly with ligands like hydroxide (B78521) and carbonate, is strongly dependent on pH and can affect its mobility researchgate.netskb.se.

Long-Term Environmental Fate Modeling of this compound and its Decay Products

Predicting the long-term environmental fate of Cm-247 and its decay products is essential for assessing the safety of radioactive waste disposal. This involves modeling radionuclide migration through geological barriers over extended periods.

Predictive Modeling of Radionuclide Migration in Geologic Repositories (general concept)

Predictive modeling of radionuclide migration in geological repositories is a key component of long-term safety assessments kit.eduresearchgate.net. The primary goal is to estimate the release paths and rates of radionuclides from a repository and their concentrations in the geosphere over time researchgate.net. These models aim to simulate the transport of radionuclides through a multi-barrier system, which typically includes engineered barriers and the natural geological barrier provided by the host rock researchgate.netmdpi.com.

The modeling process involves representing relevant processes such as advection through fractures, diffusion in the rock matrix, sorption onto mineral surfaces, radioactive decay and ingrowth of daughter products, and interactions with colloids skb.sebedrock-geosciences.com. Geochemical modeling is used to simulate reactions like aqueous speciation, solubility, and surface complexation, which are influenced by factors like pH, redox potential, and ionic strength kit.edu. These models, when coupled with hydrodynamics or diffusion models, allow for the prediction of contaminant migration kit.edu. Safety assessments often use these models to evaluate potential human exposure to ionizing radiation researchgate.net.

Natural Analog Studies Involving Actinide Decay Chains (e.g., Oklo natural reactor)

Natural analog studies provide valuable insights into the long-term behavior of radionuclides in geological environments over millions of years researchgate.netnih.gov. The Oklo natural fission reactors in Gabon are a prime example, where natural nuclear chain reactions occurred approximately two billion years ago nih.govskb.com. These sites serve as natural analogs for spent nuclear fuel repositories, allowing researchers to study the long-term migration and retention of actinides and fission products under realistic geological conditions nih.govskb.com.

Studies at Oklo have demonstrated the low migration of actinides in certain geological environments, supported by data on the preservation of uranium and thorium deposits and the behavior of elements in the natural reactors researchgate.net. For instance, minerals like pyrochlore, zirconolite, and brannerite at Oklo have retained actinides for millions of years, even when the minerals were amorphous due to alpha-decay damage researchgate.net. While Cm-247 itself is not a direct product of the Oklo reactions in significant quantities, the study of the migration behavior of other actinides and their decay chains (such as the decay of Plutonium-239 to Uranium-235) provides relevant data for understanding the long-term fate of elements with similar geochemical properties mdpi.com. The isotopic variations observed at Oklo, deciphered using mass spectrometry, offer a powerful tool for investigating the retentivity and mobility of elements over geological timescales nih.gov.

Detection and Characterization of this compound in Environmental Samples (non-biological)

Detecting and characterizing this compound in non-biological environmental samples presents analytical challenges due to its low concentrations and the presence of other radionuclides. Various analytical techniques are employed for this purpose.

Radiometric methods, such as alpha spectrometry and gamma spectrometry, are commonly used for the determination of radionuclides in environmental samples iaea.org. Alpha spectrometry is particularly relevant for curium isotopes, as they are primarily alpha emitters hpschapters.org. High-resolution alpha spectrometers are required to differentiate between different alpha-emitting radionuclides in a mixture iaea.org.

Mass spectrometric techniques, such as inductively coupled plasma-mass spectrometry (ICP-MS), offer high sensitivity and the ability to measure isotope ratios, which is crucial for distinguishing anthropogenic curium from potential traces of naturally occurring (primordial, now extinct but leaving isotopic signatures) or in-situ produced curium iaea.orgmdpi.comuchicago.edu. These techniques are essential for precise and accurate measurements of curium concentrations and isotopic compositions at trace and ultra-trace levels in environmental matrices like soil, dust, and water mdpi.com. Sample preparation, including dissolution and chemical separation procedures, is often required before measurement to isolate curium from interfering elements mdpi.com.

While Cm-247 is not typically a major component of the curium inventory at contaminated sites compared to isotopes like Cm-243 and Cm-244 due to its lower specific activity, its long half-life makes it relevant for long-term environmental assessments hpschapters.org. The detection of Cm-247, particularly in studies of early solar system materials, has relied on identifying subtle excesses of its daughter product, U-235, using high-precision mass spectrometry hawaii.eduuchicago.edu.

Future Research Directions and Unresolved Challenges for Curium 247

Refinement of Fundamental Nuclear Data for Curium-247

Accurate nuclear data is fundamental for both theoretical modeling and practical applications involving Cm-247. Despite its importance, there are still uncertainties in key nuclear parameters for this isotope.

A critical area for refinement is the precise determination of its half-life and decay modes. While the accepted alpha decay half-life is approximately 15.6 million years, reducing the uncertainty in this value is crucial for its use as a reliable chronometer in cosmochemistry. wikipedia.orgeducation.gov.ckchemlin.org Additionally, while alpha decay is the predominant mode, a potential for spontaneous fission exists, and its branching ratio needs to be accurately determined. usra.edu An experimental spontaneous fission value for Cm-247 is currently unavailable. usra.edu

Neutron cross-sections for Cm-247 across a wide range of energies are also essential for nuclear reactor physics calculations and astrophysical simulations. unlv.eduosti.govunt.eduosti.govrjsvd.com Existing data for neutron capture and fission cross-sections are often based on theoretical calculations due to the scarcity of experimental data. unt.eduosti.govjaea.go.jp For instance, evaluations of neutron nuclear data for Cm-247 have relied heavily on optical and statistical models where experimental data are scarce. jaea.go.jp The fission cross-section has been evaluated mainly based on measured data, but other cross-sections are calculated using models. jaea.go.jp While some measurements exist, particularly for fission cross-sections at energies up to 100 keV, more comprehensive and precise measurements are needed to reduce uncertainties in nuclear data libraries. rjsvd.com

Further experimental efforts are required to measure these cross-sections accurately, especially in the resolved and unresolved resonance regions, which are important for reactor physics and stockpile stewardship applications. jaea.go.jpiaea.org The existing imbalance between experimental and calculated resonance integrals indicates the need for further refinement of resonance parameters, particularly below 20 eV. iaea.org

Development of Advanced Theoretical Models for Nuclear Structure and Reactions

Developing sophisticated theoretical models is essential to complement experimental efforts and predict the behavior of Cm-247 under various conditions. Challenges exist in accurately modeling the nuclear structure of this heavy actinide and predicting its reaction cross-sections.

Current theoretical calculations for neutron cross-sections often rely on optical and statistical models. unt.eduosti.govjaea.go.jp Refining these models requires incorporating more detailed information about the nuclear potential and level densities of Cm-247. The parameters used in fission models, for example, are often selected to agree with data from nuclear tests, highlighting the need for more fundamental theoretical approaches validated by a broader range of experimental data. unt.eduosti.gov

Advanced theoretical frameworks, such as ab initio methods and density functional theory, could provide deeper insights into the ground state properties, excited states, and decay pathways of Cm-247. These models can help predict properties that are difficult or impossible to measure experimentally, such as the spontaneous fission half-life and branching ratios, which are currently significant unknowns. usra.edu

Furthermore, theoretical models are needed to understand the r-process nucleosynthesis environments where Cm-247 is created. hawaii.eduhawaii.eduisotoparium.org Comparing predicted isotopic abundances from nucleosynthesis calculations with meteoritic data requires accurate nuclear physics inputs for Cm-247 and other heavy actinides. nsf.gov Uncertainties in nuclear physics significantly affect r-process nucleosynthesis predictions. nsf.gov

Innovation in Production and Separation Technologies for Research-Scale Availability

The limited availability of Cm-247 is a major impediment to research. It is not found naturally on Earth today and is produced artificially in small quantities through neutron irradiation of lighter actinides in nuclear reactors. wikipedia.orgeducation.gov.cknih.gov

Current production methods typically involve successive neutron captures by uranium and plutonium isotopes in high-flux reactors, followed by complex chemical separation processes. education.gov.ckhpschapters.orgosti.gov Cm-247 is present in spent nuclear fuel, but at very low isotopic abundance compared to other curium isotopes like Cm-244 and Cm-245. unlv.edu

Developing more efficient and cost-effective methods for producing and separating Cm-247 at research-scale quantities is a significant challenge. This involves optimizing irradiation strategies in reactors and developing advanced chemical separation techniques capable of isolating Cm-247 from complex mixtures of other actinides and fission products. iaea.orgscience.govresearchgate.net The separation of americium and curium, which typically exist as trivalent cations with similar ionic radii, is particularly challenging. researchgate.net

Innovation in target preparation and irradiation techniques is also needed to maximize the production of heavier curium isotopes like Cm-247 and Cm-248, which are favored for scientific research due to their longer half-lives. education.gov.ck

Expanding the Scope of Cosmochemical Applications of this compound Systematics

The decay of Cm-247 to Uranium-235 (U-235) makes it a valuable extinct radionuclide for dating early solar system events and understanding the astrophysical environment of its formation. wikipedia.orguchicago.eduthescienceexplorer.comhawaii.eduhawaii.edu However, fully leveraging Cm-247 systematics in cosmochemistry presents several challenges.

Detecting the subtle excesses of U-235 produced by Cm-247 decay requires extremely high-precision mass spectrometry. uchicago.eduthescienceexplorer.com Early attempts to find evidence of Cm-247 in meteorites yielded inconclusive results, and it wasn't until the development of higher-performance mass spectrometers that tiny excesses of U-235 were identified as potential evidence for its presence. uchicago.edu The excesses of U-235 can be very small, making them difficult to distinguish from other processes that could produce similar variations. uchicago.edu

Identifying suitable meteoritic samples that are likely to have incorporated significant amounts of curium while having low initial uranium content is also crucial. uchicago.eduthescienceexplorer.com The discovery of Cm-247 evidence in a specific type of calcium-aluminum-rich inclusion (CAI) in a meteorite, nicknamed "Curious Marie," highlights the importance of sample selection. uchicago.eduthescienceexplorer.comearthsky.org

Expanding the scope of Cm-247 applications involves analyzing a wider variety of meteoritic materials and refining the techniques for measuring uranium isotopic variations at the required precision. researchgate.net Furthermore, integrating Cm-247 data with other short-lived and long-lived isotopic systems is necessary to build a more comprehensive timeline of early solar system processes and constrain the timing and nature of the last r-process nucleosynthesis event that contributed material to the solar nebula. hawaii.eduhawaii.edunsf.gov Variations in the U-238/U-235 ratio due to Cm-247 decay can lead to inaccuracies in Pb-Pb dating of early solar system objects if not corrected. hawaii.eduhawaii.edu

Integration of Experimental Data with Multi-Scale Simulation Platforms in Nuclear Engineering and Astrophysics

Integrating experimental data on Cm-247 with large-scale simulation platforms is essential for applications in nuclear engineering and astrophysics. This integration, however, faces challenges related to data availability, format, and the complexity of the simulations.

In nuclear engineering, accurate nuclear data for Cm-247 is needed for modeling fuel behavior, criticality safety, and waste management scenarios involving spent nuclear fuel, which contains Cm-247 as a minor actinide. unlv.eduiaea.orgepa.gov Simulating the behavior of reactors and fuel cycles requires comprehensive nuclear data libraries that include reliable cross-sections and decay data for all relevant isotopes, including Cm-247. osti.goviaea.org While some evaluations exist, they often rely on theoretical calculations where experimental data are sparse. jaea.go.jp

In astrophysics, Cm-247 data is crucial for simulating r-process nucleosynthesis in events like supernovae and neutron star mergers. hawaii.eduhawaii.eduisotoparium.orgnsf.gov These simulations aim to reproduce the observed abundances of heavy elements and understand the conditions under which they are formed. Integrating experimental decay data and theoretically predicted nuclear properties of Cm-247 into these complex astrophysical models is necessary for accurate predictions and comparisons with observations. nsf.gov Uncertainties in nuclear physics inputs, including those for Cm-247, can significantly impact the outcomes of these simulations. nsf.gov

A key challenge is the seamless integration of experimental data, often obtained from disparate sources and in various formats, into sophisticated simulation codes. This requires standardized data formats, robust data evaluation processes, and the development of computational tools that can effectively utilize the available nuclear data in multi-physics and multi-scale simulations relevant to nuclear reactors and astrophysical phenomena.

Q & A

Q. What are the primary methods for synthesizing Curium-247 in laboratory settings?

this compound is synthesized through neutron irradiation of plutonium isotopes (e.g., Pu-242 or Pu-244) in nuclear reactors. The process involves successive neutron captures followed by beta decay, forming heavier actinides. For research purposes, plutonium targets are irradiated in high-flux reactors, followed by chemical separation using ion-exchange chromatography to isolate this compound .

Q. What are the key decay properties and isotopic identification methods for this compound?

this compound decays via alpha emission (half-life: ~15.6 million years) to Plutonium-243, which undergoes beta decay (half-life: ~5 hours). Isotopic identification relies on mass spectrometry to distinguish its mass number (A = 247) from neutron count (N = 151). Alpha spectroscopy is used to confirm decay chains, while gamma spectrometry detects associated photon emissions .

Q. How is this compound detected in environmental or nuclear waste samples?

Detection involves radiochemical separation followed by alpha spectrometry. Samples are dissolved in nitric acid, and Curium is isolated using solvent extraction (e.g., TBP in kerosene) or chromatographic resins (e.g., TRU resin). Low-background gamma spectroscopy or accelerator mass spectrometry (AMS) may be employed for trace quantification. Notably, this compound is often absent in detectable concentrations in nuclear waste due to its low yield and long half-life, as observed in Savannah River Site analyses .

Advanced Research Questions

Q. How do discrepancies in neutron capture cross-section evaluations for this compound impact transmutation studies in fast reactors?

Evaluations of the (n,γ) cross-section for this compound vary significantly between nuclear databases (e.g., ENDF/B-VII.0 vs. MCC-2). For instance, ENDF/B-VII.0 (1995 evaluation) reports higher fast-neutron capture probabilities than MCC-2 (1976 evaluation), leading to divergent predictions of this compound depletion rates in reactor simulations. Researchers must validate models using integral experiments or adjust for systematic biases in cross-section libraries .

Q. What methodological challenges arise in obtaining experimental neutron cross-section data for this compound?

Challenges include:

• Sample scarcity : this compound is produced in microgram quantities due to high radiotoxicity and complex separation processes.
• Energy-range limitations : Fission and capture cross-sections below 30 eV lack experimental validation, requiring extrapolation from systematics.
• Background interference : High intrinsic alpha activity complicates neutron-beam measurements. Recent efforts focus on time-of-flight (TOF) techniques at facilities like the LLL linac to improve low-energy data .

Q. How does the iodine-129 to this compound ratio in meteorites constrain models of heavy element nucleosynthesis?

The ratio of iodine-129 (half-life: 15.7 Myr) to this compound (half-life: 15.6 Myr) in meteorites remains constant over time, serving as a "frozen" record of r-process conditions before Solar System formation. By comparing observed ratios to nucleosynthesis models (e.g., neutron star mergers or supernovae), researchers infer neutron densities during r-process events. High neutron fluxes favor this compound over iodine-129 due to its higher proton number (Z=96 vs. Z=53), requiring multi-event r-process scenarios to match meteoritic data .

Methodological Considerations

• Cross-section validation : Combine differential data (e.g., TOF measurements) with integral benchmarks in fast reactor cores to resolve evaluation discrepancies .
• Astrophysical modeling : Use Monte Carlo codes (e.g, NSMergerSim) to simulate iodine-curium ratios under varying neutron star merger conditions, incorporating nuclear mass models and beta-delayed fission rates .
• Sample handling : Implement glovebox/remote manipulation systems to mitigate radiation hazards during this compound experimentation .